Cas no 133815-22-2 (1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (4S,5S)-)

• Product Name: 1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (4S,5S)-
• CAS No: 133815-22-2
• MF: C₄H₈O₄S
• MW: 152.168920516968
• CID: 5998037
• PubChem ID: 13545565
• Update Time: 2025-06-03

1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (4S,5S)-
• (4S,5S)-4,5-dimethyl-1,3,2-dioxathiolane 2,2-dioxide
• SCHEMBL2314844
• (4S,5S)-4,5-dimethyl-1,3,2lambda6-dioxathiolane-2,2-dione
• EN300-36600501
• 133815-22-2
• AT25647
• POVNYOLUWDFQOZ-IMJSIDKUSA-N

• Inchi： 1S/C4H8O4S/c1-3-4(2)8-9(5,6)7-3/h3-4H,1-2H3/t3-,4?/m0/s1
• InChI Key： POVNYOLUWDFQOZ-WUCPZUCCSA-N
• SMILES： O1[C@@H](C)C(C)OS1(=O)=O

Computed Properties

• Exact Mass: 152.01432991g/mol
• Monoisotopic Mass: 152.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 222.3±7.0 °C(Predicted)

Additional information on 1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (4S,5S)-

Introduction to 1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (4S,5S)- (CAS No. 133815-22-2)

The compound 1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (4S,5S)-, identified by the CAS number 133815-22-2, represents a structurally intriguing molecule with significant potential in the field of chemical biology and pharmaceutical research. This dioxathiolane derivative is characterized by its unique tetrahydrothiophene oxide framework, which distinguishes it from other heterocyclic compounds. The presence of two chiral centers at the 4S and 5S configurations further enhances its complexity and opens up diverse avenues for synthetic and functional exploration.

Recent advancements in the study of chiral dioxathiolanes have highlighted their role as versatile intermediates in the synthesis of biologically active molecules. The specific stereochemistry of (4S,5S)-1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide has garnered attention due to its ability to mimic natural products and peptides. This property is particularly valuable in drug design, where precise stereochemical control is essential for achieving optimal pharmacological activity. The dimethyl substitution at the 4 and 5 positions introduces additional conformational flexibility, which can be exploited to fine-tune the molecule's interactions with biological targets.

In the realm of medicinal chemistry, dioxathiolanes have emerged as a promising class of scaffolds for developing novel therapeutic agents. Their ability to form stable complexes with biological macromolecules makes them ideal candidates for enzyme inhibition and receptor binding studies. The oxetane ring system in this compound contributes to its stability while allowing for facile functionalization at multiple sites. This adaptability has been leveraged in recent studies to create derivatives with enhanced solubility and bioavailability.

One of the most compelling aspects of 1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (CAS No. 133815-22-2) is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize analogs that exhibit improved pharmacokinetic profiles compared to their parent structures. For instance, modifications at the methylated positions have been shown to modulate metabolic stability and reduce off-target effects. These findings underscore the importance of structural optimization in developing next-generation pharmaceuticals.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions that establish the dioxathiolane core and stereoselective methods to achieve the desired (4S,5S) configuration. Advances in catalytic processes have enabled more efficient and scalable production methods, making it feasible to explore derivatives on a larger scale. This progress is particularly significant in academic and industrial settings where cost-effective synthesis is a critical factor.

The biological activity of (4S,5S)-1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide has been investigated in several preclinical studies. Initial screenings have revealed promising interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. The ability of this compound to selectively inhibit certain enzymatic activities without affecting others makes it an attractive candidate for further development. Additionally, its chiral nature allows for the exploration of enantiomer-specific effects, which could lead to more targeted therapies.

The structural features of this dioxathiolane derivative also make it a valuable tool for studying molecular recognition processes. Its rigid yet flexible framework provides a scaffold that can be tailored to interact with specific biological targets. This has been demonstrated in computational studies where molecular docking simulations predict favorable binding affinities with various proteins. Such insights are crucial for rational drug design and can accelerate the discovery pipeline.

Future research directions for 1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide, (CAS No. 133815-22-2) include exploring its potential as a prodrug or precursor for bioactive molecules. The oxetane ring can be cleaved under specific conditions to release pharmacologically active species or conjugated with other functional groups to enhance targeting capabilities. These strategies could lead to novel formulations that improve therapeutic outcomes.

In conclusion,(4S,,5S)-1,3,2-Dioxathiolane, 4,5-dimethyl-, 2,2-dioxide stands as a testament to the innovative potential of heterocyclic chemistry in addressing complex biological challenges. Its unique structural attributes combined with recent advances in synthetic methodologies position it as a cornerstone molecule in pharmaceutical research. As scientists continue to unravel its full potential,this compound promises to contribute significantly to the development of next-generation therapeutics.